Cas no 2228541-47-5 (4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline)

• Product Name: 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline
• CAS No: 2228541-47-5
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 6009775
• PubChem ID: 165702340
• Update Time: 2025-08-03

4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline
• 2228541-47-5
• EN300-1767256

• Inchi： 1S/C15H26N2/c1-5-17(6-2)14-9-7-13(8-10-14)15(3,4)11-12-16/h7-10H,5-6,11-12,16H2,1-4H3
• InChI Key： LSQCUKRPOWIYEM-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)C(C)(C)CCN

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline

Professional Introduction to Compound with CAS No. 2228541-47-5 and Product Name: 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline

The compound with the CAS number 2228541-47-5 and the product name 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the core of understanding this compound lies its molecular structure, which is defined by a combination of aromatic and aliphatic moieties. The presence of an amino group at the 4-position of the benzene ring, coupled with a diethylamino side chain, contributes to its versatility in chemical interactions. This structural configuration allows for diverse pharmacophoric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of amine-containing compounds in drug design. The 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline structure exemplifies how such modifications can enhance binding affinity and selectivity, key factors in developing effective pharmaceuticals. Studies have demonstrated that the aliphatic side chain, specifically the methylbutyl group, plays a crucial role in modulating pharmacokinetic profiles, thereby improving drug delivery and bioavailability.

In the context of modern drug discovery, this compound has been explored for its potential in targeting various biological pathways. For instance, preliminary investigations suggest that it may interact with enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. The amino group at position 4 serves as a hinge point for further derivatization, enabling researchers to fine-tune its biological activity. This flexibility is particularly valuable in designing molecules that can selectively inhibit disease-causing targets while minimizing off-target effects.

The synthesis of 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic efficiency but also allow for scalable production, which is essential for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that it may exhibit properties relevant to treating conditions such as chronic pain and cognitive disorders. By leveraging its structural features, scientists are exploring ways to optimize its pharmacological profile further. This includes modifications aimed at improving solubility, reducing toxicity, and enhancing metabolic stability.

The role of computational chemistry has been instrumental in guiding the design and optimization of 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline. Molecular modeling techniques have provided insights into how different substituents influence binding interactions with biological targets. These simulations have helped identify key pharmacophoric elements, enabling rational drug design approaches. By integrating experimental data with computational predictions, researchers can accelerate the development pipeline significantly.

In conclusion, the compound with CAS No. 2228541-47-5 and product name 4-(4-amino-2-methylbutan-2-yl)-N,N-diethylaniline represents a promising candidate in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable tool for developing novel therapeutics. As research progresses, further elucidation of its mechanisms of action will likely uncover new opportunities for medical intervention across multiple disease areas.